Cas no 223671-92-9 (Isoquinoline-7-carbonitrile)

• Product Name: Isoquinoline-7-carbonitrile
• CAS No: 223671-92-9
• MF: C₁₀H₆N₂
• MW: 154.168041706085
• MDL: MFCD10699231
• CID: 244612
• PubChem ID: 20493448
• Update Time: 2025-05-26

Isoquinoline-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Isoquinoline-7-carbonitrile
• 7-Cyanoisoquinoline
• 7-Isoquinolinecarbonitrile
• 7-Isoquinolinecarbonitrile(9CI)
• 7-cyano-isoquinoline
• JGMSGABJHLXRRW-UHFFFAOYSA-N
• RP01846
• MB08768
• AB0023535
• ST24030811
• W4612
• A878566
• MFCD10699231
• W-206756
• SCHEMBL3350817
• DTXSID90608054
• AKOS006283021
• FS-3460
• CS-0130143
• 223671-92-9

• MDL： MFCD10699231
• Inchi： 1S/C10H6N2/c11-6-8-1-2-9-3-4-12-7-10(9)5-8/h1-5,7H
• InChI Key： JGMSGABJHLXRRW-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC(C#N)=CC=2C=1

Computed Properties

• Exact Mass: 154.05300
• Monoisotopic Mass: 154.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 341.5±15.0 ºC (760 Torr),
• Flash Point: 119.8±5.6 ºC,
• Refractive Index: 1.654
• Solubility: Very slightly soluble (0.66 g/l) (25 º C),
• PSA: 36.68000
• LogP: 2.10648

Isoquinoline-7-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline-7-carbonitrile

Isoquinoline-7-carbonitrile (CAS No: 223671-92-9)

Isoquinoline-7-carbonitrile is a heterocyclic organic compound with a unique structure that combines the isoquinoline framework with a cyano group at the 7-position. This compound, identified by the CAS number 223671-92-9, has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications.

The isoquinoline skeleton is a well-known framework in organic chemistry, characterized by its two nitrogen atoms in a bicyclic structure. The substitution of a cyano group at the 7-position introduces additional functionality, making isoquinoline-7-carbonitrile a valuable building block for synthesizing complex molecules. Recent studies have highlighted its role in the development of novel drugs, particularly in the context of anti-cancer and anti-inflammatory agents.

One of the most notable advancements involving isoquinoline-7-carbonitrile is its application in medicinal chemistry. Researchers have explored its potential as a lead compound for designing bioactive molecules. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of isoquinoline-7-carbonitrile exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its pharmacological applications, isoquinoline-7-carbonitrile has also found utility in materials science. Its ability to form stable coordination complexes has made it a candidate for developing new materials with tailored electronic properties. A recent report in *Chemistry of Materials* showcased its use as a precursor for synthesizing metal-organic frameworks (MOFs) with enhanced catalytic activity.

The synthesis of isoquinoline-7-carbonitrile has been optimized through various methodologies over the years. Traditional approaches involve multi-step reactions, but recent advancements have introduced more efficient routes utilizing transition metal catalysts. For example, a study in *Organic Letters* described a one-pot synthesis strategy that significantly reduces reaction time and enhances yield.

Another area where isoquinoline-7-carbonitrile has made an impact is in green chemistry. Its use as an eco-friendly reagent has been explored in several sustainable synthetic protocols. A research article in *Green Chemistry* highlighted its role as a catalyst for asymmetric synthesis, offering a greener alternative to conventional methods.

Looking ahead, the potential applications of isoquinoline-7-carbonitrile seem limitless. Ongoing research is focused on expanding its use in drug delivery systems and nanotechnology. Its unique combination of structural rigidity and functional groups makes it an ideal candidate for designing advanced materials with unprecedented properties.

In conclusion, isoquinoline-7-carbonitrile (CAS No: 223671-92-9) stands out as a versatile compound with significant implications across multiple disciplines. Its role as a building block for synthesizing bioactive molecules and advanced materials underscores its importance in contemporary chemical research.